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Compound of Interest

Compound Name: XM462

Cat. No.: B12366862 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and

disposal of XM462, a dihydroceramide desaturase inhibitor utilized in tumor research. As a

novel research chemical, it is imperative to handle XM462 with the utmost care, adhering to

stringent laboratory safety protocols. While a specific Safety Data Sheet (SDS) for XM462
(CAS No. 1045857-53-1) is not publicly available, this guidance is based on general best

practices for the safe handling of ceramide-based inhibitors and other research-grade chemical

compounds.

Key Chemical Identifiers
Identifier Value

Chemical Name XM462

Function Dihydroceramide Desaturase Inhibitor[1]

CAS Number 1045857-53-1[2]

Chemical Formula C25H51NO3S[2]

Primary Research Area Tumor Research[1]
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Given the absence of a specific SDS for XM462, researchers should adopt a conservative

approach to its handling, treating it as a potentially hazardous substance. The following general

safety protocols are recommended:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles with side shields, and chemical-resistant gloves, when handling XM462.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental

contact, immediately flush the affected area with copious amounts of water for at least 15

minutes and seek medical attention.

Ingestion and Inhalation: Avoid ingestion and inhalation of the compound. Do not eat, drink,

or smoke in areas where XM462 is handled or stored.

Storage: Store XM462 in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area, away from incompatible materials. Based on information for the compound,

recommended storage is at -80°C for up to 6 months or -20°C for up to 1 month[1].

Proper Disposal Procedures
The disposal of XM462 must comply with all applicable federal, state, and local regulations for

hazardous chemical waste. The following is a general procedural workflow for the disposal of

research chemicals like XM462.

Waste Segregation:

Do not mix XM462 waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Collect all materials contaminated with XM462, including unused product, solutions,

contaminated labware (e.g., pipette tips, vials), and personal protective equipment (e.g.,

gloves), in a designated and clearly labeled hazardous waste container.

Waste Container Labeling:
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The waste container must be labeled with the words "Hazardous Waste," the full chemical

name ("XM462"), its CAS number (1045857-53-1), and a clear indication of the associated

hazards (e.g., "Potentially Toxic," "Handle with Care").

Maintain a log of the contents and quantities of waste added to the container.

Storage of Waste:

Store the sealed hazardous waste container in a designated, secure secondary

containment area within the laboratory, away from general laboratory traffic and

incompatible materials, until it is collected for disposal.

Waste Pickup and Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Provide the EHS office with all necessary information about the waste, as per their

requirements.

Do not attempt to dispose of XM462 down the drain or in the regular trash.

Logical Workflow for XM462 Disposal
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Disclaimer: The information provided here is intended as a general guide for trained laboratory

personnel. Always consult your institution's specific safety and disposal protocols and, if

available, the manufacturer's Safety Data Sheet before handling any chemical. The absence of

a warning does not imply that the substance is non-hazardous. All research chemicals should

be handled with care by qualified individuals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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